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17(R)-HDOHE 17(R)-HDOHE Resolvins are a group of polyhydroxylated metabolites of docosahexaenoic acid (DHA) found in the inflammatory exudates of aspirin-treated experimental animals. 17(R)-HDHA is the primary oxygenation product of DHA when exposed to aspirin-inhibited cyclooxygenase-2. 17(R)-HDHA serves as a precursor to resolvins and has intrinsic biological activity, such as the inhibition of TNFα-induced IL-1β expression in human glioma cells.
Brand Name: Vulcanchem
CAS No.: 155976-53-7
VCID: VC0122758
InChI: InChI=1S/C22H32O3/c1-2-3-15-18-21(23)19-16-13-11-9-7-5-4-6-8-10-12-14-17-20-22(24)25/h3,5-8,11-16,19,21,23H,2,4,9-10,17-18,20H2,1H3,(H,24,25)/b7-5-,8-6-,13-11-,14-12-,15-3-,19-16+/t21-/m1/s1
SMILES: CCC=CCC(C=CC=CCC=CCC=CCC=CCCC(=O)O)O
Molecular Formula: C22H32O3
Molecular Weight: 344.5

17(R)-HDOHE

CAS No.: 155976-53-7

Main Products

VCID: VC0122758

Molecular Formula: C22H32O3

Molecular Weight: 344.5

17(R)-HDOHE - 155976-53-7

CAS No. 155976-53-7
Product Name 17(R)-HDOHE
Molecular Formula C22H32O3
Molecular Weight 344.5
IUPAC Name (4Z,7Z,10Z,13Z,15E,17R,19Z)-17-hydroxydocosa-4,7,10,13,15,19-hexaenoic acid
Standard InChI InChI=1S/C22H32O3/c1-2-3-15-18-21(23)19-16-13-11-9-7-5-4-6-8-10-12-14-17-20-22(24)25/h3,5-8,11-16,19,21,23H,2,4,9-10,17-18,20H2,1H3,(H,24,25)/b7-5-,8-6-,13-11-,14-12-,15-3-,19-16+/t21-/m1/s1
Standard InChIKey SWTYBBUBEPPYCX-NGHKTGSUSA-N
SMILES CCC=CCC(C=CC=CCC=CCC=CCC=CCCC(=O)O)O
Appearance Assay:≥98%A solution in ethanol
Description Resolvins are a group of polyhydroxylated metabolites of docosahexaenoic acid (DHA) found in the inflammatory exudates of aspirin-treated experimental animals. 17(R)-HDHA is the primary oxygenation product of DHA when exposed to aspirin-inhibited cyclooxygenase-2. 17(R)-HDHA serves as a precursor to resolvins and has intrinsic biological activity, such as the inhibition of TNFα-induced IL-1β expression in human glioma cells.
Synonyms 17(R)-hydroxy Docosahexaenoic Acid;17(R)-HDoHE
PubChem Compound 53477502
Last Modified Nov 11 2021
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